1,2-dimethylhexahydropyrimidine chemical structure and physical properties
1,2-dimethylhexahydropyrimidine chemical structure and physical properties
An In-Depth Technical Guide to 1,2-Dimethylhexahydropyrimidine: Structure, Properties, and Synthesis
Introduction
The hexahydropyrimidine scaffold is a saturated six-membered heterocyclic ring containing two nitrogen atoms at the 1- and 3-positions. This structural motif is of significant interest to researchers in medicinal chemistry and drug development due to its presence in various biologically active compounds.[1][2][3] Derivatives of hexahydropyrimidine have been explored for a range of pharmacological activities, including their potential as antifungal and antimalarial agents.[1][3] This technical guide provides a comprehensive overview of a specific, yet under-documented, member of this family: 1,2-dimethylhexahydropyrimidine.
While extensive literature exists for various substituted pyrimidines, specific experimental data for 1,2-dimethylhexahydropyrimidine is limited. Therefore, this guide synthesizes available information on closely related analogs and fundamental principles of stereochemistry and spectroscopy to present a detailed profile of its chemical structure, stereoisomerism, and predicted physical and spectral properties. A plausible synthetic route and characterization workflow are also described to provide a foundational understanding for researchers and drug development professionals interested in this molecule.
Chemical Structure and Stereoisomerism
The fundamental structure of 1,2-dimethylhexahydropyrimidine consists of a saturated six-membered ring with two nitrogen atoms at positions 1 and 3, and two methyl groups at positions 1 and 2. The IUPAC name for this compound is 1,2-dimethyl-1,3-diazinane.
Due to the presence of chiral centers at the C2 and N1 positions (assuming the nitrogen inversion is slow enough to be considered a chiral center, which is often the case in such ring systems), 1,2-dimethylhexahydropyrimidine can exist as stereoisomers. The most significant of these are the cis and trans diastereomers, which differ in the relative orientation of the methyl groups.
The hexahydropyrimidine ring typically adopts a chair conformation to minimize steric strain. In this conformation, substituents can occupy either axial or equatorial positions. The relative stability of the cis and trans isomers, and their respective conformations, is determined by the steric interactions of the methyl groups.
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cis-isomer: In the cis isomer, the methyl groups are on the same side of the ring. In a chair conformation, this would likely result in one methyl group being in an axial position and the other in an equatorial position. Ring flipping would interconvert these positions, leading to a conformational equilibrium.
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trans-isomer: In the trans isomer, the methyl groups are on opposite sides of the ring. This allows for a conformation where both methyl groups can occupy equatorial positions, which is generally more stable due to the avoidance of 1,3-diaxial interactions. The alternative diaxial conformation would be significantly less stable.
Physical and Chemical Properties
| Property | Predicted Value/Information | Source/Basis |
| Molecular Formula | C₆H₁₄N₂ | - |
| Molecular Weight | 114.19 g/mol | - |
| Appearance | Colorless to pale yellow liquid | Analogy to similar alkylated amines |
| Boiling Point | ~130-150 °C at atmospheric pressure | Extrapolated from the boiling point of 1,2-dimethyl-1,4,5,6-tetrahydropyrimidine (125 °C at 115 mmHg)[4] |
| Density | ~0.9-1.0 g/cm³ | Analogy to similar alkylated amines |
| Solubility | Soluble in water and common organic solvents | Presence of polar N-H and C-N bonds and non-polar alkyl groups |
The chemical reactivity of 1,2-dimethylhexahydropyrimidine is primarily dictated by the two tertiary amine functionalities. The nitrogen atoms possess lone pairs of electrons, making them basic and nucleophilic. They can be expected to react with acids to form salts and with electrophiles such as alkyl halides.
Synthesis and Purification
A plausible synthetic route to 1,2-dimethylhexahydropyrimidine involves the reductive amination of a suitable precursor. A proposed two-step synthesis is outlined below, starting from N,N'-dimethyl-1,3-propanediamine and a suitable one-carbon electrophile.
Experimental Protocol: Proposed Synthesis
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Condensation: To a solution of N,N'-dimethyl-1,3-propanediamine (1.0 eq) in a suitable solvent such as methanol or acetonitrile, add formaldehyde (1.0 eq, as an aqueous solution or as paraformaldehyde) at room temperature. The reaction mixture is stirred for several hours to form the intermediate aminal.
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Reduction: The reaction mixture is then treated with a reducing agent. For example, catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere, or a chemical reducing agent like sodium cyanoborohydride (NaBH₃CN) can be employed. The reaction is monitored by a suitable technique like thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.
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Workup: The reaction is quenched by the addition of water. The product is extracted into an organic solvent such as dichloromethane or ethyl acetate. The combined organic layers are washed with brine, dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), and the solvent is removed under reduced pressure.
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Purification and Isomer Separation: The crude product, a mixture of cis and trans isomers, can be purified by vacuum distillation. Separation of the diastereomers may be achieved by column chromatography on silica gel or by fractional distillation.
Spectroscopic Characterization
The structural elucidation of 1,2-dimethylhexahydropyrimidine and the differentiation of its stereoisomers would rely heavily on spectroscopic techniques. The following are the expected spectral characteristics.
| Technique | Expected Observations |
| ¹H NMR | - N-CH₃ and C-CH₃ signals: Two distinct signals for the two methyl groups. The chemical shifts and multiplicities would differ between the cis and trans isomers due to their different magnetic environments. - Ring Protons: A series of multiplets for the methylene protons of the hexahydropyrimidine ring. The coupling constants between vicinal protons would be indicative of their dihedral angles and thus the conformation of the ring. |
| ¹³C NMR | - Methyl Carbons: Two distinct signals for the two methyl carbons. - Ring Carbons: Signals for the three methylene carbons of the ring. The chemical shifts would be influenced by the nitrogen atoms and the stereochemistry of the methyl groups. |
| FT-IR | - C-H stretching: Bands in the region of 2850-2960 cm⁻¹ for the methyl and methylene groups. - C-N stretching: Bands in the region of 1000-1250 cm⁻¹. - The absence of N-H stretching bands (around 3300-3500 cm⁻¹) would confirm the formation of the N,N'-disubstituted product.[5] |
| Mass Spec. | - Molecular Ion (M⁺): A peak at m/z = 114, corresponding to the molecular weight of the compound. - Fragmentation: Characteristic fragmentation patterns involving the loss of methyl groups and cleavage of the hexahydropyrimidine ring. |
Potential Applications in Drug Development
While the biological activity of 1,2-dimethylhexahydropyrimidine itself has not been extensively reported, the broader class of hexahydropyrimidine derivatives has shown promise in several therapeutic areas. For instance, certain derivatives have been investigated for their antifungal activity against dermatophytes.[1] Other substituted pyrimidines are known to possess a wide spectrum of biological activities including antibacterial, antiviral, and anticancer properties.[2][6] The introduction of alkyl groups can significantly influence the pharmacokinetic properties of a drug molecule, such as its lipophilicity and metabolic stability.[7] Therefore, 1,2-dimethylhexahydropyrimidine could serve as a valuable scaffold or intermediate for the synthesis of novel drug candidates.
Safety and Handling
Specific safety data for 1,2-dimethylhexahydropyrimidine is not available. However, based on its structure as a cyclic diamine, general precautions for handling such compounds should be followed. It is likely to be a skin and eye irritant. Good laboratory practices, including the use of personal protective equipment (gloves, safety glasses), are essential. Work should be conducted in a well-ventilated fume hood.
References
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